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Compound of Interest

Compound Name: Fak-IN-12

Cat. No.: B12371831 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a crucial role in

cellular signaling pathways regulating cell adhesion, migration, proliferation, and survival. Its

overexpression and activation are implicated in the progression and metastasis of various

cancers, making it a compelling target for therapeutic intervention. Fak-IN-12 is a small

molecule inhibitor of FAK, demonstrating potential as an anti-cancer agent. This document

provides a detailed protocol for the preparation of a Fak-IN-12 stock solution for use in in vitro

and in vivo preclinical experiments.

Quantitative Data Summary
The following tables summarize the key quantitative information for the preparation of Fak-IN-
12 stock solutions.

Table 1: Fak-IN-12 Properties
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Property Value

Molecular Weight User to input specific MW

Appearance Off-white to light yellow solid

Purity >98%

Table 2: Recommended Solvents and Solubility

Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) ≥ 50 mg/mL
Based on solubility of similar

FAK inhibitors.

Table 3: Stock Solution Recommendations

Parameter Recommendation

Stock Concentration 10 mM

Solvent DMSO

Storage Temperature -20°C (short-term), -80°C (long-term)

Aliquoting Recommended to avoid freeze-thaw cycles

Experimental Protocols
Preparation of a 10 mM Fak-IN-12 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Fak-IN-12 in DMSO. The

user must know the molecular weight (MW) of their specific batch of Fak-IN-12.

Materials:

Fak-IN-12 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of Fak-IN-12:

Mass (mg) = 10 (mmol/L) * MW ( g/mol ) * Volume (L) * 1000 (mg/g)

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution of a compound with a

MW of 500 g/mol :

Mass (mg) = 10 * 500 * 0.001 * 1000 = 5 mg

Weigh the Fak-IN-12 powder:

Using a calibrated analytical balance, carefully weigh the calculated mass of Fak-IN-12
powder and place it into a sterile microcentrifuge tube.

Add DMSO:

Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the

Fak-IN-12 powder.

Dissolve the compound:

Vortex the solution until the Fak-IN-12 powder is completely dissolved. Gentle warming in

a 37°C water bath can be used to aid dissolution if necessary. Visually inspect the solution

to ensure no solid particles remain.

Aliquot and store:
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To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

For short-term storage (up to 1 month), store the aliquots at -20°C.

For long-term storage (up to 6 months), store the aliquots at -80°C.

Preparation of Working Solutions for Cell-Based Assays
Materials:

10 mM Fak-IN-12 stock solution in DMSO

Appropriate cell culture medium

Procedure:

Determine the final desired concentration of Fak-IN-12 for your experiment.

Perform serial dilutions of the 10 mM stock solution in cell culture medium to achieve the

final working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure the final DMSO

concentration is consistent across all experimental and control groups.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock:

First, prepare an intermediate dilution by adding 1 µL of the 10 mM stock to 999 µL of cell

culture medium to get a 10 µM solution.

Further dilutions can be made from this intermediate solution as required.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the FAK signaling pathway and the workflow for preparing the

Fak-IN-12 stock solution.
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Caption: FAK signaling pathway and the inhibitory action of Fak-IN-12.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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